Cas no 1803896-32-3 (5-Amino-2-fluoro-1H-benzimidazole)

• Product Name: 5-Amino-2-fluoro-1H-benzimidazole
• CAS No: 1803896-32-3
• MF: C₇H₆FN₃
• MW: 151.141044139862
• CID: 4816009
• PubChem ID: 131168842
• Update Time: 2025-05-20

5-Amino-2-fluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-fluoro-1H-benzimidazole

• Inchi： 1S/C7H6FN3/c8-7-10-5-2-1-4(9)3-6(5)11-7/h1-3H,9H2,(H,10,11)
• InChI Key： LLROPKWPMRVLEJ-UHFFFAOYSA-N
• SMILES： FC1=NC2C=CC(=CC=2N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• XLogP3: 1.4
• Topological Polar Surface Area: 54.7

Additional information on 5-Amino-2-fluoro-1H-benzimidazole

Introduction to 5-Amino-2-fluoro-1H-benzimidazole (CAS No. 1803896-32-3)

5-Amino-2-fluoro-1H-benzimidazole, identified by its Chemical Abstracts Service (CAS) number 1803896-32-3, is a fluorinated benzimidazole derivative that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of heterocyclic molecules known for their diverse biological activities and potential therapeutic applications. The presence of both amino and fluoro substituents in its structure imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The benzimidazole core is a well-studied pharmacophore, widely recognized for its role in various biological processes and its utility in the design of drugs targeting diseases such as cancer, inflammation, and infectious disorders. The introduction of a fluorine atom at the 2-position of the benzimidazole ring enhances the metabolic stability and binding affinity of the molecule, which are critical factors in drug design. Additionally, the amino group provides a site for further functionalization, allowing chemists to tailor the compound’s properties for specific biological targets.

In recent years, 5-Amino-2-fluoro-1H-benzimidazole has been extensively investigated for its potential as an intermediate in the synthesis of novel therapeutic agents. Its structural features make it a promising candidate for modulating enzyme activity and interacting with biological receptors. For instance, studies have demonstrated its ability to inhibit certain kinases and other enzymes involved in cancer progression. The fluorine atom’s electron-withdrawing effect can significantly influence the compound’s reactivity and binding interactions, making it a versatile building block for medicinal chemists.

One of the most compelling aspects of 5-Amino-2-fluoro-1H-benzimidazole is its role in the development of targeted therapies. Researchers have leveraged its scaffold to create molecules that exhibit high selectivity for specific disease-related pathways. This selectivity is crucial for minimizing side effects and improving patient outcomes. The compound’s ability to cross the blood-brain barrier has also been explored, opening up possibilities for treating neurological disorders.

Advances in computational chemistry and high-throughput screening have accelerated the discovery process for derivatives of 5-Amino-2-fluoro-1H-benzimidazole. These techniques allow researchers to predict binding affinities, optimize molecular structures, and identify new lead compounds with enhanced efficacy. The integration of machine learning algorithms has further streamlined this process, enabling more rapid identification of promising candidates for clinical investigation.

The synthesis of 5-Amino-2-fluoro-1H-benzimidazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic aromatic substitution, condensation reactions, and fluorination techniques. These methods highlight the compound’s synthetic versatility and its potential as a precursor for more complex derivatives.

Recent preclinical studies have highlighted the therapeutic potential of 5-Amino-2-fluoro-1H-benzimidazole derivatives in various disease models. For example, researchers have reported promising results in inhibiting tumor growth in vitro and in vivo using analogs of this compound. These findings underscore its importance as a lead molecule in oncology research. Additionally, investigations into its anti-inflammatory properties have shown that certain derivatives can modulate immune responses without significant toxicity.

The pharmacokinetic profile of 5-Amino-2-fluoro-1H-benzimidazole is another area of active research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic use. Studies have revealed that fluorinated benzimidazoles generally exhibit favorable pharmacokinetic properties, including good oral bioavailability and prolonged half-life.

In conclusion, 5-Amino-2-fluoro-1H-benzimidazole (CAS No. 1803896-32-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad range of biological activities. Its role as a key intermediate in drug development underscores its importance in addressing unmet medical needs. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain at the forefront of medicinal chemistry innovation.